4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole

• IUPAC Name: 4-bromo-5-chloro-6-methyl-1-(oxan-2-yl)indazole
• InChI: InChI=1S/C13H14BrClN2O/c1-8-6-10-9(12(14)13(8)15)7-16-17(10)11-4-2-3-5-18-11/h6-7,11H,2-5H2,1H3
• InChI Key: NHJXVSLVWFNANE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=NN2C3CCCCO3)C(=C1Cl)Br
• Molecular Formula: C13H14BrClN2O
• Molecular Weight: 329.62 g/mol

Description

4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole (BCMTI) is a small molecule that has been studied in recent years for its potential applications in scientific research. BCMTI is a heterocyclic compound, containing both a nitrogen and a sulfur atom, and has been found to have a variety of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole is still not fully understood. However, it is believed that 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole binds to COX-2, inhibiting its activity and thus reducing inflammation and pain. In addition, 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole has also been found to bind to certain types of cancer cells, inhibiting their growth and proliferation.
Biochemical and Physiological Effects
4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole has been found to have a variety of biochemical and physiological effects. In particular, 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole has been found to inhibit the activity of COX-2, thus reducing inflammation and pain. In addition, 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole has also been found to possess anti-cancer properties, by inhibiting the growth of certain types of cancer cells. 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole has also been found to have anti-bacterial properties, by inhibiting the growth of certain types of bacteria.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole in laboratory experiments is its relatively low cost and ease of synthesis. In addition, 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole is also relatively stable and can be stored for a long period of time. However, there are also some limitations associated with using 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole in laboratory experiments. For example, 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole is not very soluble in water, meaning that it must be dissolved in an organic solvent such as ethanol or dimethyl sulfoxide. In addition, 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole is also not very stable in the presence of light, meaning that it must be stored in the dark.

Future Directions

There are a number of potential future directions for research on 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole. For example, further research could be conducted to better understand the mechanism of action of 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole and its effects on various biological systems. In addition, further research could be conducted to explore the potential therapeutic applications of 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole, such as its potential use as an anti-cancer agent. Finally, further research could also be conducted to explore the potential side effects of 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole and its potential interactions with other drugs.

Synthesis Methods

4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole has been synthesized from a variety of starting materials, including 4-bromo-5-chloro-6-methyl-1-tetrahydropyran-2-one and 1-chloro-2-methyl-3-nitrobenzene. The reaction of these two starting materials is carried out in the presence of a base, such as sodium hydroxide, and a catalyst to form 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole. The reaction is carried out at room temperature and is generally complete in one hour.

Scientific Research Applications

4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole has been studied for its potential applications in scientific research, particularly in the field of drug discovery and development. 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole has been found to possess a variety of biochemical and physiological effects, such as inhibition of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and pain. In addition, 4-Bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole has also been found to possess anti-cancer properties, by inhibiting the growth of certain types of cancer cells.